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Compound of Interest

Compound Name: 5-bromo-7-fluoro-1H-indazole

Cat. No.: B597909

Technical Guide: 5-bromo-7-fluoro-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 5-bromo-7-fluoro-1H-indazole, a heterocyclic compound of interest in medicinal
chemistry and drug discovery. This document outlines its molecular characteristics, provides a
representative synthetic protocol, and illustrates its structural features.

Core Molecular Data

The fundamental molecular properties of 5-bromo-7-fluoro-1H-indazole are summarized

below.
Property Value Citations
Molecular Formula C7H4BrFN:2 [1]
Molecular Weight 215.02 g/mol [1][2]
CAS Number 1260381-83-6 [1]

Synthesis and Experimental Protocols
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The synthesis of substituted indazoles often involves the cyclization of appropriately substituted
phenylhydrazines or related precursors. While a specific, detailed experimental protocol for the
synthesis of 5-bromo-7-fluoro-1H-indazole is not readily available in the public domain, a
general methodology can be inferred from the synthesis of structurally similar compounds such
as 5-bromo-1H-indazole and 7-fluoro-1H-indazole.

A plausible synthetic route could involve the reaction of a substituted fluorobenzaldehyde with
hydrazine. The following is a representative, generalized protocol based on analogous
syntheses.[3][4]

Reaction: Formation of the indazole ring via condensation and cyclization.
Starting Materials:

o A suitably substituted 2-fluorobenzaldehyde derivative (e.g., 5-bromo-2,3-
difluorobenzaldehyde)

e Hydrazine hydrate

Procedure:

The substituted benzaldehyde is dissolved in a suitable solvent.
e Hydrazine hydrate is added to the solution.
e The reaction mixture is heated under reflux for several hours.

o Reaction progress is monitored using an appropriate technique, such as Thin Layer
Chromatography (TLC).

o Upon completion, the reaction mixture is cooled to room temperature.
e The product is extracted using an organic solvent (e.g., ethyl acetate).

e The organic layer is washed with water and brine, then dried over a drying agent like
anhydrous sodium sulfate.

e The solvent is removed under reduced pressure to yield the crude product.
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 Purification of the crude product is typically achieved by flash column chromatography to
afford the pure 5-bromo-7-fluoro-1H-indazole.

Logical Structure of 5-bromo-7-fluoro-1H-indazole

The following diagram illustrates the key structural components of the 5-bromo-7-fluoro-1H-
indazole molecule and their relationships.
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Caption: Molecular structure hierarchy of 5-bromo-7-fluoro-1H-indazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-bromo-7-fluoro-1H-indazole molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597909#5-bromo-7-fluoro-1h-indazole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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